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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

In signal transduction research, the integrity of a conclusion often rests on the validity of the

negative control. For decades, LY 294002 has been a staple inhibitor for Phosphoinositide 3-

kinases (PI3K). To validate PI3K-dependency, researchers routinely employ LY 303511, a

structural analog marketed as the "inactive negative control" because it lacks affinity for PI3K.

The Trap: If you treat cells with LY 294002 and observe a phenotype (e.g., apoptosis, cell cycle

arrest), then treat with LY 303511 and observe no phenotype, you conclude the effect was

PI3K-dependent. But what if both compounds induce the phenotype? The standard

interpretation is "Non-specific toxicity" or "PI3K-independent mechanism." The Reality: It is

often Casein Kinase 2 (CK2) inhibition.[1][2]

This guide analyzes the specificity profiles of LY 303511 against generic and modern CK2

inhibitors (TBB, CX-4945, SGC-CK2-2) to provide a rigorous framework for target validation.

Comparative Profiling: The Data
The following table synthesizes experimental IC50 values and selectivity profiles. Note the

overlap in CK2 inhibition between the "PI3K inhibitor" and its "Negative Control."
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Compound
Primary Target
(IC50)

CK2 Activity
(IC50)

Specificity
Status

Critical Off-
Targets

LY 294002
PI3K

(~0.5 µM)

Potent (~98 nM -

1 µM)
Promiscuous

DNA-PK, mTOR,

BET

Bromodomains,

CK2

LY 303511
None (Inactive

for PI3K)

Active (High

Affinity)
Flawed Control

CK2, Kv

Channels (64

µM), BET

Bromodomains

TBB / TBI CK2 (~0.5 µM) ~0.3 - 0.9 µM Low
DYRK1A, PIM1,

CDK2

CX-4945 CK2 (~1 nM) ~1 nM High (Clinical)

CLK2, DYRK1A,

HIPK2 (Splicing

machinery)

SGC-CK2-2 CK2 (~3 nM Enz)
~3 nM

(Enzymatic)
Exceptional

HIPK2 (200-fold

window).[3][4]

Low cellular

potency

Key Insight: LY 294002 is actually a more potent inhibitor of CK2 (~98 nM) than it is of its

primary target PI3K (~500 nM) in some assays. Because LY 303511 retains the core

pharmacophore required for CK2 binding, it fails as a negative control if the biological effect is

driven by CK2.

Mechanism & Structural Basis[6][7][8]
To understand why these cross-reactivities occur, we must look at the ATP-binding pocket

interactions.
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The Chromen-4-one Scaffold: Both LY 294002 and LY 303511 share a chromen-4-one

scaffold.[5] This planar structure mimics ATP, allowing it to slot into the hinge region of

multiple kinases.

The Single Atom Difference: LY 303511 differs from LY 294002 by a single atom substitution

in the morpholine ring (Amine vs. Oxygen). This subtle change disrupts the hydrogen bond

network required for PI3K inhibition but preserves the hydrophobic interactions and shape

complementarity required to bind the CK2 active site.

The CK2 Constitutive Activity: CK2 is a constitutively active kinase with a unique, smaller-

than-average ATP binding pocket. This makes it susceptible to inhibition by small, rigid

planar molecules like the LY compounds and benzimidazoles (TBB).

Visualization: The Target Overlap Map
This diagram illustrates the "danger zone" where the negative control overlaps with the

experimental inhibitor.
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Interpretation

LY 294002
(PI3K Inhibitor)

PI3K (Class I)

Inhibits

Casein Kinase 2
(CK2)

Potent Inhibition
(~98 nM)

BET Bromodomains

Off-target

LY 303511
(Negative Control)

No Effect

Inhibits

Kv ChannelsInhibits

Inhibits

CX-4945
(Specific CK2 Inhibitor)

Highly Selective
(~1 nM)

CLK2 / DYRK1A
Off-target

If Phenotype is seen with LY29 AND LY30,
it is likely CK2-driven, not PI3K.

Click to download full resolution via product page

Caption: The "False Negative" Trap. Both the active drug (LY29) and the control (LY30) inhibit

CK2, potentially leading to misinterpretation of data.

Experimental Protocol: The "Triangulation" Method
Do not rely on a single inhibitor. Use this triangulation protocol to rigorously define the

mechanism of action.

Step 1: The Screen (LY Series)
Treatment A: LY 294002 (10 µM)[6]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1191713/docs?utm_src=pdf-body-img#the-detective-story-when-a-negative-control-yields-a-false-positive
https://www.selleckchem.com/products/ly294002-pi3k-inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment B: LY 303511 (10 µM)

Readout: Western Blot for p-AKT (S473) [PI3K marker] and p-AKT (S129) or p-CDC37 [CK2

markers].

Decision:

If A works and B does not → Likely PI3K.

If A and B both work → Likely CK2 (or other off-target). Proceed to Step 2.

Step 2: The Validation (Specific Inhibitors)
Treatment C: CX-4945 (Silmitasertib) at 1–5 µM.

Why: Clinical-grade potency. If this replicates the phenotype, CK2 is the driver.

Treatment D (Optional High Stringency): SGC-CK2-2 at 1 µM.

Why: The SGC probe is the cleanest available tool. It has lower cellular potency, so

negative results must be interpreted with caution (check target engagement via WB), but a

positive result is definitive for CK2.

Step 3: Rescue Experiment (Gold Standard)
Overexpress a constitutively active form of the target (e.g., Myr-AKT for PI3K pathway) or a

drug-resistant mutant if available.

Decision Tree for Inhibitor Selection
Use this logic flow to select the correct chemical probe for your specific hypothesis.
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Select Inhibitor for Pathway Analysis

Is the target PI3K?

Is the target CK2?

No

Use LY 294002
(Caution: Dirty)

Yes

Use CX-4945 (Silmitasertib)

Yes

MUST use LY 303511 Control

Did LY 303511 also cause effect?

Effect is likely CK2 mediated.
Switch to CX-4945.

Yes

Effect is likely PI3K mediated.
Confirm with Wortmannin.

No

Concerned about Splicing/CLK2 off-targets?

Use SGC-CK2-2
(High Specificity, Lower Potency)

Yes

Avoid TBB/TBI
(Obsolete/Non-specific)

No (General screening)

Click to download full resolution via product page

Caption: Logical workflow for distinguishing PI3K vs. CK2 effects and selecting the appropriate

chemical probe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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